Cas no 51235-04-2 (Hexazinone)

Hexazinone structure
Hexazinone structure
Product Name:Hexazinone
CAS No:51235-04-2
MF:C12H20N4O2
MW:252.312802314758
MDL:MFCD00055526
CID:55962
PubChem ID:329755279
Update Time:2026-05-14

Hexazinone Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
    • 3-CYCLOHEXYL-6-(DIMETHYLAMINO)-1-METHYL-1,3,5-TRIAZINE-2,4-(1H,3H)-DIONE
    • 3-CYCLOHEXYL-6-DIMETHYLAMINO-1-METHYL-1,3,5-TRIAZINE-2,4-DIONE
    • HEXAZINONE
    • VELPAR
    • 3,5-Triazine-2,4(1H,3H)-dione,3-cyclohexyl-6-(dimethylamino)-1-methyl-1
    • 3-Cyclohexy-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
    • 3-Cyclohexyl-1-methyl-6-(dimethylamino)-s-trazine-2,4(1H,3H)-dione
    • 3-Cyclohexyl-6-(dimethylamino)-1-methyl-s-triazine-2,4(1H,3H)-dione
    • 3-cyclohexyl-6-(dimethylamino)-1-methyl-s-triazine-2,4(ih,3h)-dione
    • 3-cyclohexyl-6-dimethylamino-1-methyl-1,2,3,4-tetrahydro-1,3,5-triazine-2,4-dione
    • 3h)-dione,3-cyclohexyl-6-(dimethylamino)-1-methyl-s-triazine-4(1h
    • 5-triazine-2,4(1h,3h)-dione,3-cyclohexyl-6-(dimethylamino)-1-methyl-3
    • brushkiller
    • DPX 3674
    • gridball
    • Hexazinon
    • sha107201
    • s-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(dimethylamino)-1-methyl-
    • 3-cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4-dione
    • Hexazinone Standard
    • Velpar Solution
    • 1-methyl-3-cyclohexyl-6-dimethylamino-1,3,5-triazin-2,4-dione
    • 3-cyclohexyl-6-dimethylamino-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
    • Caswell No. 271AA
    • Hexazinone100µg
    • Velpar L
    • Velpar weed killer
    • Hexazinone
    • MDL: MFCD00055526
    • Inchi: 1S/C12H20N4O2/c1-14(2)10-13-11(17)16(12(18)15(10)3)9-7-5-4-6-8-9/h9H,4-8H2,1-3H3
    • InChI Key: CAWXEEYDBZRFPE-UHFFFAOYSA-N
    • SMILES: CN(C)C1=NC(=O)N(C2CCCCC2)C(=O)N1C

Computed Properties

  • Exact Mass: 252.15900
  • Monoisotopic Mass: 252.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2A^2

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.2500
  • Melting Point: 115.0 to 119.0 deg-C
  • Boiling Point: 395.49°C (rough estimate)
  • Flash Point: 11℃
  • Refractive Index: 1.6120 (estimate)
  • PSA: 60.13000
  • LogP: 0.51320
  • Solubility: Soluble in water
  • λmax: 247(H2O)(lit.)
  • Merck: 4699

Hexazinone Security Information

  • Symbol: GHS02 GHS06 GHS08
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H225,H301,H311,H331,H370
  • Warning Statement: P210,P260,P280,P301+P310,P311
  • Hazardous Material transportation number:UN3077 9/PG 3
  • WGK Germany:1
  • Hazard Category Code: 22-36-50/53
  • Safety Instruction: S60-S61
  • RTECS:XY7850000
  • Hazardous Material Identification: F T
  • Safety Term:S60-S61
  • Storage Condition:Room temperature storage
  • Toxicity:LD50 orally in rats: 1690 mg/kg (Neary)
  • PackingGroup:III
  • Risk Phrases:R22

Hexazinone Customs Data

  • HS CODE:2933699014
  • Customs Data:

    China Customs Code:

    2933699014

    Overview:

    HS: 2933699014 Buprofezin,Cyclozinone,Oxazinone and others [including oxazinone,Acetochlor] VAT:17.0% Tax refund rate:9.0% Regulatory conditions:S(Import and Export Pesticide Registration Certificate) Minimum tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2933699014 4-amino-6-(tert-butyl)-3-(methylthio)-1,2,4-triazin-5(4h)-one.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Hexazinone Pricemore >>

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Hexazinone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51235-04-2)Hexazinone
Order Number:LE1852;LE12390;LE27030295
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51235-04-2)Hexazinone
Order Number:sfd16547
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51235-04-2)Hexazinone
LE1852;LE12390;LE27030295
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:51235-04-2)Hexazinone
sfd16547
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email